Cas no 33809-55-1 (1-Hexanone, 2-bromo-1-(4-methoxyphenyl)-)

1-Hexanone, 2-bromo-1-(4-methoxyphenyl)- structure
33809-55-1 structure
Product Name:1-Hexanone, 2-bromo-1-(4-methoxyphenyl)-
CAS No:33809-55-1
MF:C13H17BrO2
MW:285.176883459091
CID:1460587
PubChem ID:10934993
Update Time:2025-04-20

1-Hexanone, 2-bromo-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Hexanone, 2-bromo-1-(4-methoxyphenyl)-
    • 2-bromo-1-(4-methoxyphenyl)hexan-1-one
    • SCHEMBL1302941
    • GAQLVKVMOILKSF-UHFFFAOYSA-N
    • 33809-55-1
    • 2-bromo-1-(4-methoxyphenyl)-1-hexanone
    • DTXSID40448962
    • 2-bromo-1-(4-methoxy-phenyl)-hexan-1-one
    • Inchi: 1S/C13H17BrO2/c1-3-4-5-12(14)13(15)10-6-8-11(16-2)9-7-10/h6-9,12H,3-5H2,1-2H3
    • InChI Key: GAQLVKVMOILKSF-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC(=CC=1)OC)=O)CCCC

Computed Properties

  • Exact Mass: 284.04121
  • Monoisotopic Mass: 284.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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